Cas no 89641-18-9 (2,4-Dimethoxypyrimidine-5-boronic acid)

2,4-Dimethoxypyrimidine-5-boronic acid structure

89641-18-9 structure

Product Name:2,4-Dimethoxypyrimidine-5-boronic acid

CAS No:89641-18-9

MF:C₆H₉BN₂O₄

MW:183.957661390305

MDL:MFCD01318985

CID:61297

PubChem ID:24884801

Update Time:2024-10-26

2,4-Dimethoxypyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

- 2,4-Dimethoxypyrimidine-5-boronic acid
- 2,4-Dimethoxyprimidine-5-boronic acid
- 2,4-dimethoxypyrimidin-5-ylboronic acid
- (2,4-Dimethoxypyrimidin-5-yl)boronic acid
- (2,6-Dimethoxypyrimidin-5-yl)boronic acid
- 2,4-dimethoxy-5-Pyrimidineboronic acid
- 2,4-Dimethoxypyrimidine-5-boronic Acid (contains varying amounts of Anhydride)
- (2,4-Dimethoxypyrimidin-5-yl)boronic Acid (contains varying amounts of Anhydride)
- 5-Pyrimidineboronicacid, 2,4-dimethoxy- (7CI)
- Boronic acid, (2,4-dimethoxy-5-pyrimidinyl)- (9CI)
- 2,4-Dimethoxy-5-pyrimidinylboronic acid
- (2,6-Dimethoxypyrimidin-5-yl)boronicacid
- 5-Pyrimidineboronic acid, 2,4-dimethoxy- (7CI)
- B-(2,4-Dimethoxy-5-pyrimidinyl)boronic acid (ACI)
- AS-14904
- 2,4-dimethoxypyrimidine 5-boronic acid
- 2,4-dimethoxypyrimidin-5-yl boronic acid
- 2,6-dimethoxy-5-pyrimidineboronic acid
- 2,4-Dimethoxy-5-pyrimidinylboronic acid, 90%
- HY-W016312
- 2,4-Di-methoxy-pyrimidine-5-boronic acid
- DTXSID301008905
- DB-027610
- 89641-68-9
- CS-W017028
- 2,4-Dimethoxy-pyrimidin-5-boronic acid
- SCHEMBL9591
- [2,4-bis(methyloxy)-5-pyrimidinyl]boronic acid
- MFCD01318985
- NCGC00249519-01
- 2,4-Dimethoxy-pyrimidine-5-boronic acid
- STK503731
- C6H9BN2O4
- P17492
- 2,4-dimethoxy-5-pyrimidinyl boronic acid
- AKOS004113797
- Z1203161910
- AB08797
- SY022305
- BBL104407
- DB-346493
- LKGKUACPLXCVOF-UHFFFAOYSA-N
- D5632
- 2,4-dimethoxy-5-pyrimidylboronic acid
- (2,4-dimethoxy-5-pyrimidinyl)boronic acid
- 2,4-dimethoxypyrimidin-5-yl-boronic acid
- SB57625
- AC-26739
- J-507238
- EN300-6473247
- 2,4-dimethoxypyrimidin-5-boronic acid
- (2,4-dimethoxypyrimidin-5-yl)boronicacid
- 2,4-Dimethoxypyrimidine-5-boronic acid
- 89641-18-9
- MDL： MFCD01318985
- Inchi： 1S/C6H9BN2O4/c1-12-5-4(7(10)11)3-8-6(9-5)13-2/h3,10-11H,1-2H3
- InChI Key： LKGKUACPLXCVOF-UHFFFAOYSA-N
- SMILES： OB(C1C(OC)=NC(OC)=NC=1)O

Computed Properties

Exact Mass: 184.06600
Monoisotopic Mass: 184.066
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 84.7A^2

Experimental Properties

Color/Form: No data available
Density: 1.33
Melting Point: 117°C(lit.)
Boiling Point: 420.6°C at 760 mmHg
Flash Point: 208.1±31.5 °C
Refractive Index: 1.516
PSA: 84.70000
LogP: -1.82640

2,4-Dimethoxypyrimidine-5-boronic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Hazardous Material Identification：
HazardClass：IRRITANT, KEEP COLD
Storage Condition：2-8°C

2,4-Dimethoxypyrimidine-5-boronic acid Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-Dimethoxypyrimidine-5-boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB124027-1 G	(2,4-dimethoxypyrimidin-5-yl)boronic acid	89641-18-9	97%	1g	¥ 92.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB124027-5 G	(2,4-dimethoxypyrimidin-5-yl)boronic acid	89641-18-9	97%	5g	¥ 290.00	2021-05-07
Fluorochem	011033-5g	2,4-Dimethoxypyrimidine-5-boronic acid	89641-18-9	97%	5g	￡70.00	2022-03-01
Fluorochem	011033-10g	2,4-Dimethoxypyrimidine-5-boronic acid	89641-18-9	97%	10g	￡130.00	2022-03-01
Fluorochem	011033-25g	2,4-Dimethoxypyrimidine-5-boronic acid	89641-18-9	97%	25g	￡290.00	2022-03-01
Chemenu	CM135566-10g	2,4-Dimethoxypyrimidine-5-boronic acid	89641-18-9	0.95	10g	$240	2021-08-05
Alichem	A039000622-25g	2,4-Dimethoxypyrimidine-5-boronic acid	89641-18-9	97%	25g	$287.69	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D120532-1g	2,4-Dimethoxypyrimidine-5-boronic acid	89641-18-9	98%	1g	¥61.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D120532-25g	2,4-Dimethoxypyrimidine-5-boronic acid	89641-18-9	98%	25g	¥936.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D120532-5g	2,4-Dimethoxypyrimidine-5-boronic acid	89641-18-9	98%	5g	¥231.90	2023-09-03

2,4-Dimethoxypyrimidine-5-boronic acid Production Method

Production Method 1

56686-16-9

89641-18-9

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 193 - 203 K; 5 min, 193 - 203 K
1.2 Reagents: Triethylborane ; 203 K → 173 K; 173 K; 30 min, 173 K; 2 h, 173 K → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt; pH 3.0 - 3.5, rt

Reference

: Process for preparation of 5-(dihydroxyboryl)-2,4-bis(alkoxy)pyrimidines by boration of 2,4-bis(alkoxy)pyrimidine carbanions with triethyl- or trimethylborane

, Poland, , ,

Production Method 2

56686-16-9

89641-18-9

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
1.2 Reagents: Trimethyl borate ; -78 °C → rt; 16 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt; 16 h, rt
1.4 Reagents: Sodium carbonate Solvents: Water ; neutralized

Reference

: Blue-emitting cationic iridium(III) complexes featuring pyridylpyrimidine ligands and their use in sky-blue electroluminescent devices

Henwood, Adam F.; Pal, Amlan K.; Cordes, David B.; Slawin, Alexandra M. Z.; Rees, Thomas W.; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2017, 5(37), 9638-9650

Production Method 3

52522-99-3

89641-18-9

Reaction Conditions

1.1 Reagents: Triethylamine , Cuprous iodide , (3aS,4aR,5R,7aS,9R,9aR)-Octahydro-5,8,8,9a-tetramethyl-4H-4a,9-methanoazuleno[5,… Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane
1.2 Solvents: Water
1.3 Solvents: Cyclohexane
1.4 Reagents: Diethanolamine
1.5 Reagents: Hydrogen ion Solvents: Water

Reference

: Cedranediolborane as a borylating agent for the preparation of boronic acids: synthesis of a boronated nucleoside analog

Song, Yi-Lin; Morin, Christophe, Synlett, 2001, (2), 266-268

Production Method 4

1111732-97-8

89641-18-9

Reaction Conditions

1.1 Catalysts: Iron chloride (FeCl3) Solvents: Tetrahydrofuran , Water ; 60 min, rt

Reference

: Iron trichloride promoted hydrolysis of potassium organotrifluoroborates

Blevins, David W.; Yao, Min-Liang; Yong, Li; Kabalka, George W., Tetrahedron Letters, 2011, 52(49), 6534-6536

Production Method 5

1111732-97-8

89641-18-9

Reaction Conditions

1.1 Reagents: Silica , Water Solvents: Water ; 24 h, rt

Reference

: Efficient Hydrolysis of Organotrifluoroborates via Silica Gel and Water

Molander, Gary A.; Cavalcanti, Livia N.; Canturk, Belgin; Pan, Po-Shen; Kennedy, Lauren E., Journal of Organic Chemistry, 2009, 74(19), 7364-7369

2,4-Dimethoxypyrimidine-5-boronic acid Raw materials

2,4-Dimethoxypyrimidine-5-boronic acid Preparation Products

2,4-Dimethoxypyrimidine-5-boronic acid (89641-18-9)

2,4-Dimethoxypyrimidine-5-boronic acid Related Literature

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Cas no 89641-18-9 (2,4-Dimethoxypyrimidine-5-boronic acid)

2,4-Dimethoxypyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,4-Dimethoxypyrimidine-5-boronic acid Security Information

2,4-Dimethoxypyrimidine-5-boronic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,4-Dimethoxypyrimidine-5-boronic acid Pricemore >>

2,4-Dimethoxypyrimidine-5-boronic acid Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

2,4-Dimethoxypyrimidine-5-boronic acid Raw materials

2,4-Dimethoxypyrimidine-5-boronic acid Preparation Products

2,4-Dimethoxypyrimidine-5-boronic acid Related Literature

Related Categories

89641-18-9 (2,4-Dimethoxypyrimidine-5-boronic acid) Related Products